Cas no 2034227-14-8 (6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide
• CAS No: 2034227-14-8
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 5550262
• PubChem ID: 91816262
• Update Time: 2025-06-10

6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034227-14-8
• F6494-0786
• AKOS026701682
• 6-ethoxy-N-(4-methylthiazol-2-yl)pyrimidine-4-carboxamide
• 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C11H12N4O2S/c1-3-17-9-4-8(12-6-13-9)10(16)15-11-14-7(2)5-18-11/h4-6H,3H2,1-2H3,(H,14,15,16)
• InChI Key： RELSMUSDKVGWCD-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C1C=C(N=CN=1)OCC)=O

Computed Properties

• Exact Mass: 264.06809681g/mol
• Monoisotopic Mass: 264.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide

Introduction to 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide (CAS No. 2034227-14-8)

6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034227-14-8, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of an ethoxy group at the 6-position and a 4-methyl-1,3-thiazole moiety at the nitrogen position contributes to its distinct chemical profile, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide exhibits a combination of functional groups that are known to interact favorably with biological targets. The pyrimidine ring serves as a scaffold for many pharmacologically active molecules, while the thiazole ring introduces additional complexity and potential for biological activity. This compound’s design aligns with the growing interest in multitargeted inhibitors, which aim to modulate multiple biological pathways simultaneously to enhance therapeutic efficacy and reduce side effects.

In recent years, there has been a surge in research focused on developing novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The structural features of 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide make it an attractive candidate for these applications. Specifically, the thiazole moiety has been extensively studied for its ability to inhibit various enzymes and receptors involved in inflammation and cancer progression. For instance, derivatives of thiazole have shown promise in targeting cyclooxygenase (COX) enzymes and other inflammatory mediators.

Moreover, the pyrimidine core of this compound is well-documented for its role in nucleic acid base pairing and interaction with enzymes such as kinases and phosphodiesterases. This characteristic makes it a valuable building block for designing inhibitors that can modulate signaling pathways relevant to diseases such as cancer and autoimmune disorders. The ethoxy group, positioned at the 6-position of the pyrimidine ring, further enhances its solubility and bioavailability, which are critical factors for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of compounds like 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide with biological targets. These studies have highlighted its potential as an inhibitor of protein kinases, which are key players in many cellular processes including cell proliferation, differentiation, and apoptosis. By targeting these kinases, this compound may offer a novel approach to treating conditions characterized by uncontrolled cell growth.

The synthesis of 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethoxy group at the 6-position is typically achieved through nucleophilic substitution reactions, while the attachment of the 4-methyl-1,3-thiazole moiety often involves cyclization reactions starting from appropriate precursors. These synthetic strategies are well-established in pharmaceutical chemistry but require precise control to avoid unwanted side products.

In terms of pharmacological activity, preliminary studies have suggested that 6-ethoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide exhibits inhibitory effects on certain enzymes associated with inflammation and cancer. For example, it has shown potential in inhibiting lipoxygenase enzymes, which are involved in the production of pro-inflammatory mediators such as leukotrienes. Additionally, its interaction with protein kinases has been explored as a possible mechanism for its anti-cancer properties.

The compound’s ability to cross cell membranes efficiently is another crucial factor that enhances its therapeutic potential. The balance between lipophilicity and polarity provided by its structural features allows it to penetrate cellular barriers effectively. This property is essential for compounds intended to act intracellularly or within specific tissues.

Future research directions may focus on optimizing the pharmacokinetic properties of 6-ethoxy-N-(4-methyl-1,3-thiazol-2-y l)pyrimidine - 4 - carboxamide through structural modifications. By fine-tuning its chemical structure, researchers aim to improve its bioavailability while maintaining or enhancing its biological activity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) may be employed to guide these modifications.

The growing interest in natural product-inspired drug design has also prompted investigations into synthesizing analogs of 6 - ethoxy - N - ( 4 - methyl - 1 , 3 - thiazol - 2 - yl ) pyrimidine - 4 - carboxamide derived from bioactive natural products. These analogs may offer additional advantages such as improved solubility or reduced toxicity compared to their synthetic counterparts.

In conclusion,6 - ethoxy - N - ( 4 - methyl - 1 , 3 - thiazol - 2 - yl ) pyrimidine - 4 - carboxamide represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an ethoxy group at the 6-position and a 4-methyl-l ,3-thiazole moiety positions it as a versatile scaffold for designing novel therapeutic agents targeting various diseases including cancer and inflammatory disorders.